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Compound of Interest

Compound Name:
2,3-Diethyl-5-methylpyrazine-

13C2

Cat. No.: B12375662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2,3-Diethyl-5-methylpyrazine-13C2, a key isotopically labeled compound.

This document is intended for use by researchers, scientists, and professionals in drug

development and related fields who utilize stable isotope-labeled compounds for quantitative

analysis.

Core Chemical Properties
2,3-Diethyl-5-methylpyrazine-13C2 is the isotopically labeled form of 2,3-Diethyl-5-

methylpyrazine, a naturally occurring compound found in various roasted and fermented foods

that contributes to their characteristic nutty and roasted aromas. The incorporation of two

carbon-13 isotopes makes it an ideal internal standard for quantitative analysis using mass

spectrometry-based methods. While specific physical properties for the 13C2 variant are not

extensively documented, they are predicted to be nearly identical to the unlabeled compound.

Table 1: Chemical and Physical Properties of 2,3-Diethyl-5-methylpyrazine
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Property Value Source(s)

Molecular Formula C₇¹³C₂H₁₄N₂ [1]

Molecular Weight 152.23 g/mol (for ¹³C₂ variant) Calculated

Unlabeled Molecular Weight 150.22 g/mol [2]

CAS Number 18138-04-0 (for unlabeled) [2]

Appearance Colorless to pale yellow liquid [3]

Density 0.949 g/mL at 25 °C [2]

Boiling Point 80 °C at 12 mmHg [4]

Flash Point 80 °C (closed cup) [2]

Refractive Index n20/D 1.498 [2]

Solubility
Soluble in alcohol and organic

solvents.
[5]

Synthesis of 2,3-Diethyl-5-methylpyrazine-13C2: A
Proposed Experimental Protocol
A specific, publicly available, detailed synthesis protocol for 2,3-Diethyl-5-methylpyrazine-
13C2 is not available. However, based on established methods for synthesizing isotopically

labeled alkylpyrazines, a feasible synthetic route can be proposed. The following protocol is

adapted from methodologies for synthesizing deuterium-labeled alkylpyrazines via a Grignard

reaction.[6][7][8] This proposed synthesis involves the reaction of a suitable chloroalkylpyrazine

with a 13C-labeled Grignard reagent.

Objective: To synthesize 2,3-Diethyl-5-methylpyrazine-13C2 for use as an internal standard.

Materials:

2-Chloro-3-ethyl-5-methylpyrazine

¹³C-labeled ethyl magnesium bromide (prepared from ¹³C₂-ethyl bromide and magnesium

turnings)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/2-3-diethyl-5-methylpyrazine-13c2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://www.thegoodscentscompany.com/data/rw1018961.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://www.tcichemicals.com/US/en/p/D1714
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://sinofoodsupply.com/2-3-diethyl-5-methylpyrazine/
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/bk-2012-1098.ch005
https://pubs.acs.org/doi/10.1021/jf4001204
https://experts.illinois.edu/en/publications/improved-synthesis-of-deuterium-labeled-alkyl-pyrazines-for-use-i/
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware for Grignard reactions (oven-dried)

Inert atmosphere (Nitrogen or Argon)

Methodology:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed. A

solution of ¹³C₂-ethyl bromide in anhydrous diethyl ether is added dropwise to initiate the

Grignard reaction. The reaction mixture is stirred until the magnesium is consumed.

Grignard Reaction: The solution of 2-chloro-3-ethyl-5-methylpyrazine in anhydrous diethyl

ether is added dropwise to the freshly prepared ¹³C-labeled ethyl magnesium bromide

solution at 0 °C under an inert atmosphere. The reaction mixture is then allowed to warm to

room temperature and stirred for several hours to ensure complete reaction.

Quenching and Extraction: The reaction is carefully quenched by the slow addition of a

saturated aqueous ammonium chloride solution. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel or by

distillation under reduced pressure to yield pure 2,3-Diethyl-5-methylpyrazine-13C2.

Characterization: The final product is characterized by Gas Chromatography-Mass

Spectrometry (GC-MS) to confirm its purity and isotopic enrichment, and by Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) to verify its structure.
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Proposed Synthesis Workflow for 2,3-Diethyl-5-methylpyrazine-13C2

Grignard Reagent Preparation

Main Reaction

Workup and Purification

Final Product

13C2-Ethyl Bromide

13C2-Ethyl Magnesium Bromide

Magnesium Turnings

Grignard Reaction

2-Chloro-3-ethyl-5-methylpyrazine

Quenching (NH4Cl)

Extraction

Drying (Na2SO4)

Purification

2,3-Diethyl-5-methylpyrazine-13C2
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Quantitative Analysis Workflow using SIDA

Sample containing Analyte

Spiking

Internal Standard (13C2-labeled)

Extraction

GC-MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubs.acs.org/doi/10.1021/bk-2012-1098.ch005
https://pubs.acs.org/doi/10.1021/jf4001204
https://experts.illinois.edu/en/publications/improved-synthesis-of-deuterium-labeled-alkyl-pyrazines-for-use-i/
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-chemical-properties
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-chemical-properties
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-chemical-properties
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375662?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

